Cas no 352534-82-8 (3-Bromo-2-ethoxy-5-fluorophenylboronic acid)
3-Bromo-2-ethoxy-5-fluorophenylboronic acid is a versatile boronic acid derivative commonly employed in Suzuki-Miyaura cross-coupling reactions, a pivotal method for forming carbon-carbon bonds in synthetic organic chemistry. The presence of bromo, ethoxy, and fluoro substituents on the phenyl ring enhances its reactivity and selectivity, making it a valuable intermediate in pharmaceutical and materials science applications. Its boronic acid functional group facilitates efficient coupling with aryl or vinyl halides under mild conditions. The compound’s stability and well-defined reactivity profile contribute to its utility in constructing complex molecular architectures. Suitable for controlled functionalization, it is often used in the synthesis of bioactive compounds and advanced materials.
352534-82-8 structure
Product Name:3-Bromo-2-ethoxy-5-fluorophenylboronic acid
CAS No:352534-82-8
MF:C8H9BBrFO3
MW:262.868665456772
MDL:MFCD05865158
CID:302997
PubChem ID:24878611
Update Time:2025-10-29
3-Bromo-2-ethoxy-5-fluorophenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- (3-Bromo-2-ethoxy-5-fluorophenyl)boronic acid
- 3-BROMO-2-ETHOXY-5-FLUOROPHENYLBORONIC
- 3-Bromo-2-ethoxy-5-fluorophenylboronic acid
- Boronic acid,B-(3-bromo-2-ethoxy-5-fluorophenyl)-
- E89809
- SCHEMBL3313015
- DTXSID50584229
- CS-0176044
- BP-11421
- AB22945
- BS-23056
- 352534-82-8
- A874671
- MFCD05865158
- AKOS015834067
- (3-Bromo-2-ethoxy-5-fluorophenyl)boronicacid
- 3-Bromo-2-ethoxy-5-fluorophenylboronicacid
-
- MDL: MFCD05865158
- Inchi: 1S/C8H9BBrFO3/c1-2-14-8-6(9(12)13)3-5(11)4-7(8)10/h3-4,12-13H,2H2,1H3
- InChI Key: VCQYFCFOYYCYJA-UHFFFAOYSA-N
- SMILES: BrC1=CC(=CC(B(O)O)=C1OCC)F
Computed Properties
- Exact Mass: 261.98100
- Monoisotopic Mass: 261.981
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 49.7A^2
Experimental Properties
- Density: 1.6
- Melting Point: 105-110 °C (lit.)
- Boiling Point: 389.6°C at 760 mmHg
- Flash Point: 189.4°C
- Refractive Index: 1.549
- PSA: 49.69000
- LogP: 0.66670
3-Bromo-2-ethoxy-5-fluorophenylboronic acid Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
3-Bromo-2-ethoxy-5-fluorophenylboronic acid Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
3-Bromo-2-ethoxy-5-fluorophenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019122974-10g |
(3-Bromo-2-ethoxy-5-fluorophenyl)boronic acid |
352534-82-8 | 95% | 10g |
$400.00 | 2023-09-02 | |
| abcr | AB271615-250 mg |
3-Bromo-2-ethoxy-5-fluorophenylboronic acid; 95% |
352534-82-8 | 250mg |
€84.50 | 2023-04-26 | ||
| eNovation Chemicals LLC | Y1251793-5g |
(3-Bromo-2-ethoxy-5-fluorophenyl)boronic acid |
352534-82-8 | 95% | 5g |
$205 | 2024-06-07 | |
| Chemenu | CM134395-5g |
(3-Bromo-2-ethoxy-5-fluorophenyl)boronic acid |
352534-82-8 | 95% | 5g |
$310 | 2023-01-09 | |
| TRC | B694278-25mg |
3-Bromo-2-ethoxy-5-fluorophenylboronic acid |
352534-82-8 | 25mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B694278-50mg |
3-Bromo-2-ethoxy-5-fluorophenylboronic acid |
352534-82-8 | 50mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B694278-100mg |
3-Bromo-2-ethoxy-5-fluorophenylboronic acid |
352534-82-8 | 100mg |
$ 87.00 | 2023-04-18 | ||
| TRC | B694278-250mg |
3-Bromo-2-ethoxy-5-fluorophenylboronic acid |
352534-82-8 | 250mg |
$ 98.00 | 2023-04-18 | ||
| abcr | AB271615-250mg |
3-Bromo-2-ethoxy-5-fluorophenylboronic acid, 95%; . |
352534-82-8 | 95% | 250mg |
€84.50 | 2025-03-19 | |
| Aaron | AR003JPA-250mg |
(3-Bromo-2-ethoxy-5-fluorophenyl)boronic acid |
352534-82-8 | 95% | 250mg |
$20.00 | 2023-12-14 |
3-Bromo-2-ethoxy-5-fluorophenylboronic acid Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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